Ethyl 2-(3-benzoylphenyl)propanoate
Overview
Description
Ethyl 2-(3-benzoylphenyl)propanoate, also known as this compound, is a useful research compound. Its molecular formula is C18H18O3 and its molecular weight is 282.3 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The United Nations designated GHS hazard class pictogram is Acute Toxic;Irritant;Health Hazard;Environmental Hazard, and the GHS signal word is DangerThe storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and Complex Formation
Ethyl 2-(3-benzoylphenyl)propanoate and its derivatives have been explored in various synthesis and complex formation studies. For instance, ethyl 2,2-bis{[(benzoylcarbamothioyl)oxy]methyl}propanoate was synthesized and its complexes with copper(II) and cobalt(II) ions were studied, highlighting the compound's ability to form complexes with metals, which could have implications in catalysis or material science (Maksimov et al., 2020).
Reaction Pathways and Decomposition
The compound's behavior in chemical reactions has been a subject of study. For example, the BF(3).Et(2)O-induced decomposition of ethyl 2-diazo-3-hydroxy-3,3-diarylpropanoates resulted in the formation of N-acyl beta-enamino ester derivatives, providing insights into potential pathways for chemical transformations (Gioiello et al., 2009).
Thermal Behavior and Bond Energies
The thermal behavior and bond energies of related compounds have been examined, which is crucial for understanding their stability and reactivity. The decomposition paths and bond dissociation energies for ethyl propanoate, a structurally related compound, were studied, contributing to the knowledge of its thermal stability and potential as a biofuel (El‐Nahas et al., 2007).
Spectroscopic Characterization and Polymorphism
Polymorphic forms of derivatives of this compound have been characterized using various spectroscopic techniques, demonstrating the compound's utility in the study of molecular structures and pharmaceutical forms (Vogt et al., 2013).
Catalysis and Reaction Dynamics
The compound's derivatives have been involved in studies related to catalysis and reaction dynamics. For instance, the reaction dynamics of excited 2-(3-benzoylphenyl)propionic acid with histidine were investigated, shedding light on its photoreaction dynamics, which is relevant in understanding its behavior under light exposure (Suzuki et al., 2008).
Mechanism of Action
Target of Action
Ethyl 2-(3-benzoylphenyl)propanoate, also known as Ketoprofen Ethyl Ester, is a derivative of the non-steroidal anti-inflammatory drug (NSAID) Ketoprofen
Pharmacokinetics
A study suggests that ester prodrugs of ketoprofen, including this compound, have significantly lower effects on liver toxicity compared to pure ketoprofen . This suggests that these prodrugs may have improved pharmacokinetic properties, potentially leading to better bioavailability.
Biochemical Analysis
Cellular Effects
It has been suggested that it may have anti-inflammatory activity in rat paw edema model . It may also influence cell function, including impacts on cell signaling pathways, gene expression, and cellular metabolism .
Molecular Mechanism
It is believed to exert its effects at the molecular level, including potential binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression .
Temporal Effects in Laboratory Settings
Information on the product’s stability, degradation, and any long-term effects on cellular function observed in in vitro or in vivo studies is currently lacking .
Dosage Effects in Animal Models
The effects of Ethyl 2-(3-benzoylphenyl)propanoate vary with different dosages in animal models. It has been found to exhibit significant efficiency to alleviate pain induced by inflammation, as well as central and peripheral stimulus in mice model in vivo .
Metabolic Pathways
It is likely that it interacts with various enzymes or cofactors .
Transport and Distribution
It is possible that it interacts with various transporters or binding proteins .
Subcellular Localization
It is possible that it is directed to specific compartments or organelles by targeting signals or post-translational modifications .
Properties
IUPAC Name |
ethyl 2-(3-benzoylphenyl)propanoate | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H18O3/c1-3-21-18(20)13(2)15-10-7-11-16(12-15)17(19)14-8-5-4-6-9-14/h4-13H,3H2,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CQSMNXCTDMLMLM-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C(C)C1=CC(=CC=C1)C(=O)C2=CC=CC=C2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H18O3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00432246 | |
Record name | Ethyl 2-(3-benzoylphenyl)propanoate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00432246 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
282.3 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
60658-04-0 | |
Record name | Ketoprofen ethyl ester | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=60658-04-0 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Ethyl 2-(3-benzoylphenyl)propanoate | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0060658040 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | Ethyl 2-(3-benzoylphenyl)propanoate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00432246 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | ethyl 2-(3-benzoylphenyl)propanoate | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.101.396 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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